WURCS=2.0/2,2,1/[hxh][a2122h-1a_1-5]/1-2/a3-b1

• Molecular Formula: C9H18O8
• Molecular Weight: 254.23 g/mol
• IUPAC Name: (2S,3R,4S,5S,6R)-2-(2,3-dihydroxypropoxy)-6-(hydroxymethyl)oxane-3,4,5-triol
• InChI: InChI=1S/C9H18O8/c10-1-4(12)3-16-9-8(15)7(14)6(13)5(2-11)17-9/h4-15H,1-3H2/t4?,5-,6-,7+,8-,9+/m1/s1
• InChI Key: NHJUPBDCSOGIKX-TTWCUHKNSA-N
• Isomeric SMILES: C([C@@H]1[C@H]([C@@H]([C@H]([C@H](O1)OCC(CO)O)O)O)O)O
• Canonical SMILES: C(C1C(C(C(C(O1)OCC(CO)O)O)O)O)O

Description

1-O-(alpha-D-glucosyl)glycerol is a 1-O-(D-glucosyl)glycerol in which the D-glucosyl moiety has alpha configuration at the anomeric centre.

Scientific Research Applications

Representation of Complex Carbohydrate Structures

WURCS (Web3 Unique Representation of Carbohydrate Structures) is a system developed for the accurate representation of carbohydrate structures, especially those with structural ambiguities. Matsubara et al. (2017) in the Journal of Chemical Information and Modeling discuss how WURCS 2.0 is designed to encapsulate a wide variety of carbohydrate structures, including those with ambiguous monosaccharides. This development is significant for storing and analyzing carbohydrate structures that couldn't be represented previously (Matsubara et al., 2017).

Linking Carbohydrate Data in Life Sciences

The WURCS framework is pivotal in the integration of carbohydrate data within the life sciences, particularly for the Semantic Web. Tanaka et al. (2014) in their study, published in the Journal of Chemical Information and Modeling, highlight that WURCS provides a unique linear notation for carbohydrates, enabling distinct representation and integration of glycan structures across various biological databases. This development is crucial for the effective and efficient linkage of carbohydrate-related data in life science research (Tanaka et al., 2014).

Conversion Tools for Carbohydrate Data Representation

In the field of bioinformatics, the interpretation of complex carbohydrate structures is essential. Tsuchiya et al. (2018), in their study published in Bioinformatics, discuss the development of the GlycanFormatConverter tool. This tool facilitates the conversion of WURCS to various IUPAC formats, thereby aiding researchers in understanding and communicating the intricate structures of glycans. The tool's ability to translate complex WURCS notations into more widely used formats is crucial for the broader accessibility of carbohydrate data (Tsuchiya et al., 2018).

Supporting a Variety of Glycan Structures

The implementation of tools like GlycanBuilder, which incorporate the WURCS format, demonstrates the practical application of WURCS in research. Tsuchiya et al. (2017), in their study featured in Carbohydrate Research, showcase how GlycanBuilder2, an updated version of the GlycanBuilder tool, can support a wide range of ambiguous glycans, including those from bacteria and plants. This tool, by utilizing WURCS, enhances the ability of researchers to represent and analyze complex glycan structures (Tsuchiya et al., 2017).